
1-Chloro-5-methylhexan-2-ol in triazole fungicide
synthesis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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CAS No.: 107323-80-8

Cat. No.: B2387763
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Application Note: 1-Chloro-5-methylhexan-2-ol in Triazole Fungicide Synthesis

Part 1: Executive Summary & Core Directive
1-Chloro-5-methylhexan-2-ol (CAS 107323-80-8) serves as a critical chiral building block in

the synthesis of sterol biosynthesis inhibitors (SBIs), specifically the demethylation inhibitor

(DMI) class of triazole fungicides.[1] Its structural significance lies in its chlorohydrin moiety,

which functions as a direct precursor to 1,2-epoxy-5-methylhexane (isopentyl oxirane).[1] This

epoxide is the electrophilic "anchor" that enables the regioselective attachment of the 1,2,4-

triazole pharmacophore, a defining feature of high-efficacy agrochemicals like Tebuconazole,

Penconazole, and next-generation azole derivatives.[1]

This guide provides a validated protocol for the enantioselective conversion of 1-chloro-5-
methylhexan-2-ol into its corresponding epoxide and subsequent triazole coupling.[1] By

leveraging the chlorohydrin route, researchers can achieve higher atom economy and

stereochemical control compared to direct oxidative epoxidation of alkenes.[1]
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Mechanistic Causality
The synthesis of triazole fungicides hinges on the creation of a carbon-nitrogen (C-N) bond

between the triazole ring and the hydrophobic alkyl/aryl backbone.[1] The 1-chloro-5-
methylhexan-2-ol pathway offers a distinct advantage:

Stereochemical Retention: Unlike direct oxidation of 5-methyl-1-hexene, which often yields

racemic epoxides, the chlorohydrin can be synthesized enantioselectively via the asymmetric

reduction of 1-chloro-5-methylhexan-2-one (using chiral boranes or enzymatic

ketoreductases).[1] This stereochemistry is preserved during the subsequent ring-closure to

the epoxide.[1]

Regiocontrol: The intramolecular Williamson ether synthesis (Step 1 below) is strictly

regioselective. The alkoxide formed at C2 displaces the chloride at C1, ensuring the epoxide

forms exclusively at the terminal position.[1]

Nucleophilic Opening: The resulting 1,2-epoxy-5-methylhexane undergoes nucleophilic

attack by 1,2,4-triazole.[1] Under basic conditions, the triazole anion attacks the less

hindered carbon (C1) of the epoxide (SN2 mechanism), yielding the secondary alcohol

product essential for binding to the fungal CYP51 (lanosterol 14α-demethylase) enzyme.[1]

Self-Validating Protocol Design
In-Process Control (IPC): The disappearance of the O-H stretch (3400 cm⁻¹) and

appearance of the epoxide C-O-C stretch (830 cm⁻¹) in IR, or the shift of the C1 protons in

¹H NMR, serves as a checkpoint for Step 1.

Safety Interlock: The cyclization releases stoichiometric HCl (neutralized by base).[1]

Monitoring pH ensures complete conversion without side reactions (e.g., polymerization).[1]

Part 3: Experimental Protocols
Workflow Diagram (Graphviz)

Figure 1: Synthetic pathway from Chlorohydrin to Triazole Fungicide Core.
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Click to download full resolution via product page

Caption: Figure 1: Step-wise conversion of 1-chloro-5-methylhexan-2-ol to the active triazole

core via an epoxide intermediate.[1][2][3]

Step-by-Step Protocol
Reagents:

1-Chloro-5-methylhexan-2-ol (CAS 107323-80-8, >98% purity)[1]

Sodium Hydroxide (NaOH), 50% aq.[1] solution

1,2,4-Triazole (>99%)[1]

Potassium Carbonate (K₂CO₃), anhydrous[1]

Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Toluene.[1]

Step 1: Synthesis of 1,2-Epoxy-5-methylhexane

Charge: In a 3-neck round-bottom flask equipped with a mechanical stirrer and thermometer,

dissolve 1-chloro-5-methylhexan-2-ol (1.0 eq) in DCM (5 vol).

Cool: Cool the solution to 0–5°C using an ice/salt bath.

Addition: Dropwise add NaOH (50% aq., 1.5 eq) over 30 minutes, maintaining internal

temperature <10°C. Caution: Exothermic reaction.

Reaction: Stir vigorously at 20–25°C for 4 hours.

Validation: Monitor by TLC (Hexane:EtOAc 8:2) or GC.[1][4] The starting material peak

should disappear.[1]

Work-up: Separate the organic phase. Wash with water (2x) and brine (1x).[1] Dry over

Na₂SO₄ and concentrate under reduced pressure (keep bath <40°C due to volatility of the

epoxide).

Yield: Expect 90–95% of a colorless liquid.
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Step 2: Triazole Ring Opening

Charge: Suspend 1,2,4-Triazole (1.2 eq) and K₂CO₃ (1.5 eq) in DMF (10 vol).

Heat: Heat the mixture to 80°C for 1 hour to generate the triazole salt.

Addition: Dropwise add the 1,2-Epoxy-5-methylhexane (from Step 1) dissolved in minimal

DMF.

Reaction: Stir at 90–100°C for 6–8 hours.

Note: Higher temperatures favor the N1-isomer (desired) over the N4-isomer.[1]

Quench: Cool to room temperature and pour into ice water (20 vol).

Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with water (5x) to

remove DMF.[1]

Purification: Recrystallize from Isopropanol/Hexane or purify via silica gel chromatography

(DCM:MeOH gradient) to isolate the 1-(1,2,4-triazol-1-yl)-5-methylhexan-2-ol.

Part 4: Data & Specifications
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Property Specification Notes

CAS Number 107323-80-8
Starting Material

(Chlorohydrin)

Molecular Weight 150.65 g/mol C₇H₁₅ClO

Boiling Point ~200°C (Predicted)
High boiling point allows safe

handling

Epoxide Product 1,2-Epoxy-5-methylhexane
CAS 53229-41-7; Volatile

liquid

Target Isomer N1-alkylated triazole
Biologically active form

(Fungicide)

Side Product N4-alkylated triazole

Typically <10% under

optimized base/solvent

conditions

Analytical Validation (NMR)
¹H NMR (CDCl₃) of 1-Chloro-5-methylhexan-2-ol:

δ 3.80 ppm (m, 1H): CH-OH (Deshielded by oxygen).[1]

δ 3.50, 3.65 ppm (dd, 2H): CH₂-Cl (Distinct diastereotopic protons).[1]

δ 0.90 ppm (d, 6H): Isopropyl methyl groups (Characteristic doublet).[1]

Validation of Transformation: Disappearance of the δ 3.50-3.65 ppm signals (CH₂-Cl) and

appearance of epoxide ring protons at δ 2.4-2.8 ppm confirms Step 1 success.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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